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Compound of Interest

Compound Name: Imidaprilat-d3

Cat. No.: B15559922

Get Quote

This document provides crucial safety and logistical information for the handling of Imidaprilat-
d3, a deuterated analog of Imidaprilat, the active metabolite of the ACE inhibitor Imidapril. The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Physical and Chemical Properties
A summary of the known physical and chemical properties of Imidaprilat and its related

compounds is presented below. This data is essential for safe handling and storage.
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Property Value Source

Molecular Formula C18H23N3O6 [1]

Molecular Weight 377.39 g/mol [1]

Appearance White solid [2]

Solubility No data available

Stability
Stable under recommended

storage conditions

Storage Temperature -20°C

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling Imidaprilat-d3. Imidapril and its metabolites are potent pharmaceutical compounds,

and exposure can lead to adverse health effects.[3][4]
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PPE Category Item Specification

Hand Protection Gloves

Two pairs of powder-free nitrile

gloves meeting ASTM D6978

standards. The outer glove

should be removed

immediately after handling.[4]

[5]

Body Protection Gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

[4][6]

Eye Protection Safety Glasses/Goggles

Chemical safety goggles or a

face shield if there is a risk of

splashing.[3][5][6]

Respiratory Protection Respirator

An N95 or higher-rated

respirator should be worn,

especially when handling the

powder form to avoid

inhalation.[6]

Step-by-Step Handling and Operational Plan
A systematic approach to handling Imidaprilat-d3 is critical to minimize exposure and ensure

experimental integrity. The following workflow outlines the key stages from receipt to disposal.
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Receiving and Storage

Preparation and Handling

Decontamination and Disposal

1. Receive Package

2. Inspect for Damage

3. Transfer to -20°C Storage

4. Don Appropriate PPE

5. Weigh in Ventilated Enclosure

6. Dissolve in Suitable Solvent

7. Decontaminate Work Surfaces

8. Collect Waste in Labeled Container

9. Dispose via Approved Chemical Waste Program

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Imidaprilat-d3.
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Operational Steps:

Receiving and Inspection: Upon receipt, visually inspect the package for any signs of

damage or leakage. If compromised, follow institutional emergency procedures.

Storage: Store the compound in a clearly labeled, sealed container at -20°C in a designated

and restricted area.[7]

Personal Protective Equipment (PPE): Before handling, don all required PPE as detailed in

the table above.[3][4][5]

Handling Environment: All handling of powdered Imidaprilat-d3 should be conducted in a

certified chemical fume hood or a ventilated balance enclosure to prevent inhalation of dust.

Weighing and Aliquoting: Use dedicated spatulas and weigh boats. Tare the balance with the

weigh boat before adding the compound to minimize contamination.

Dissolution: If preparing a solution, add the solvent to the vial containing the weighed

compound slowly to avoid splashing.

Decontamination: After handling, decontaminate all surfaces, equipment, and glassware with

an appropriate cleaning agent (e.g., 70% ethanol), followed by a rinse with water.

Waste Collection: Collect all disposable items, including gloves, gowns, and weigh boats, in

a dedicated, sealed, and clearly labeled hazardous waste container.[7]

Disposal Plan
Proper disposal of Imidaprilat-d3 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: All solid waste, including empty containers, contaminated PPE, and unused

compound, must be disposed of as hazardous chemical waste.[7]

Liquid Waste: Solutions of Imidaprilat-d3 should be collected in a designated, labeled

hazardous waste container. Do not dispose of down the drain.[7]
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Disposal Vendor: All waste must be disposed of through an approved and licensed

hazardous waste disposal company, following all local, state, and federal regulations.[7]

By adhering to these safety protocols and operational procedures, researchers can minimize

the risks associated with handling Imidaprilat-d3 and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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